Cas no 4542-57-8 (Dodecyl Ether)

• Product Name: Dodecyl Ether
• CAS No: 4542-57-8
• MF: C₂₄H₅₀O
• MW: 354.653208255768
• MDL: MFCD00026590
• CID: 1065675
• PubChem ID: 87567575
• Update Time: 2025-05-24

Dodecyl Ether Chemical and Physical Properties

Names and Identifiers

• Dodecyl Ether
• 1-dodecoxydodecane
• Lauryl Ether
• Dilauryl Ether
• DI-N-DODECYL ETHER
• Lauryl Ether
• Didodecyl Ether
• DI(N-DODECYL) ETHER
• AI3-09529
• EINECS 224-895-4
• didodecylether
• n-dodecyl ether
• NS00014145
• 1-(Dodecyloxy)dodecane
• D0994
• DTXSID5051494
• 1-(Dodecyloxy)dodecane #
• 1-(DODCYLOXY)DODCANE
• 320BZ7I0LP
• Dodecane, 1,1'-oxybis-
• D89755
• NSC-6816
• NCGC00160565-01
• UNII-320BZ7I0LP
• AKOS024428989
• Dodecane,1'-oxybis-
• 1-(DODECYLOXY)DODECAN
• 1,1'-Oxybisdodecane
• mono-n-dodecyl ether
• ETHER, DIDODECYL
• bis-dodecylether
• COSMACOL ETHER 12
• MFCD00026590
• Q27256104
• dodecylether
• NSC 6816
• CS-0205069
• di-dodecyl ether
• NSC6816
• 4542-57-8
• SCHEMBL39585
• DILAURYL ETHER [INCI]
• Dodecyl ether (8CI)
• DTXCID4030677

• MDL： MFCD00026590
• Inchi： 1S/C24H50O/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： CMCBDXRRFKYBDG-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 354.38600
• Monoisotopic Mass: 354.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Low melting point solid
• Density: 0.8±0.1 g/cm3
• Melting Point: 32°C
• Boiling Point: 190°C/4mmHg(lit.)
• Flash Point: 170.1±8.5 °C
• PSA: 9.23000
• LogP: 8.84480
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Dodecyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Dodecyl Ether

Dodecyl Ether: A Comprehensive Overview

Dodecyl ether, also known as dodecyl ether or 4542-57-8, is a versatile chemical compound with a wide range of applications across various industries. This compound, with the CAS number 4542-57-8, has garnered significant attention due to its unique properties and potential uses in modern technology and industrial processes. In this article, we will delve into the characteristics, applications, and recent advancements related to dodecyl ether, providing a comprehensive understanding of its role in contemporary chemistry.

Dodecyl ether is an organic compound with the molecular formula C₁₃H₂₈O. It belongs to the class of ethers, which are compounds consisting of an oxygen atom connected to two alkyl or aryl groups. The structure of dodecyl ether comprises a dodecyl group (a straight-chain alkyl group with 12 carbon atoms) attached to an oxygen atom, forming a stable and non-polar molecule. This structure contributes to its excellent solubility in non-polar solvents and its ability to act as a solvent itself in various industrial processes.

One of the key features of dodecyl ether is its relatively low toxicity and high stability under normal conditions. These properties make it suitable for use in applications where safety and reliability are paramount. Recent studies have highlighted the potential of dodecyl ether as a solvent in the pharmaceutical industry, particularly in the formulation of drugs that require precise solubility profiles. Researchers have also explored its use as a component in advanced materials, such as polymers and composites, where its ability to enhance mechanical properties has been demonstrated.

In terms of physical properties, dodecyl ether exhibits a boiling point of approximately 165°C at standard atmospheric pressure. Its density is around 0.78 g/cm³, making it less dense than water and highly flammable under certain conditions. These characteristics are crucial when handling and storing the compound, as they influence safety protocols and industrial practices.

Chemically, dodecyl ether is relatively inert under normal conditions but can undergo various reactions under specific circumstances. For instance, it can be hydrolyzed in the presence of strong acids or bases to produce dodecanol and other byproducts. This reactivity opens up avenues for its use in chemical synthesis and as an intermediate in the production of more complex molecules.

The applications of dodecyl ether span multiple sectors, including pharmaceuticals, agriculture, and manufacturing. In the pharmaceutical industry, it is employed as a solvent for active pharmaceutical ingredients (APIs) due to its ability to dissolve a wide range of compounds. In agriculture, it is used as a component in pesticides and herbicides, where its solubility properties enhance the effectiveness of these products.

Recent advancements in nanotechnology have also brought dodecyl ether into focus as a potential precursor for the synthesis of nanoparticles. Scientists have explored its role in creating stable dispersions of nanomaterials, which are critical for applications in electronics, medicine, and energy storage systems.

In conclusion, dodecyl ether (CAS No: 4542-57-8) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in modern chemical innovation. As industries continue to evolve and demand more efficient solutions, compounds like dodecyl ether will likely play an increasingly important role in shaping technological advancements.